molecular formula C9H5F2NO B8581494 2,6-Difluoro-4-(2-oxoethyl)benzonitrile CAS No. 678980-70-6

2,6-Difluoro-4-(2-oxoethyl)benzonitrile

Cat. No.: B8581494
CAS No.: 678980-70-6
M. Wt: 181.14 g/mol
InChI Key: BDKNFJUXHNDFDF-UHFFFAOYSA-N
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Description

2,6-Difluoro-4-(2-oxoethyl)benzonitrile is a useful research compound. Its molecular formula is C9H5F2NO and its molecular weight is 181.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

678980-70-6

Molecular Formula

C9H5F2NO

Molecular Weight

181.14 g/mol

IUPAC Name

2,6-difluoro-4-(2-oxoethyl)benzonitrile

InChI

InChI=1S/C9H5F2NO/c10-8-3-6(1-2-13)4-9(11)7(8)5-12/h2-4H,1H2

InChI Key

BDKNFJUXHNDFDF-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1F)C#N)F)CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(2,3-dihydroxypropyl)-2,6-difluorobenzonitrile (500 mg, 2.4 mmol) in 10 mL of methanol and 3 mL of water was cooled to 0° C. by ice bath, then NaIO4 (754 mg, 3.5 mmol) was added and the mixture was stirred at 0° C. for two hours. The reaction was monitored according to TLC. The mixture was filtered and concentrated. The residue was dissolved in DCM, dried over anhydrous sodium sulfate, and then purified by flash column chromatography to give 2,6-difluoro-4-(2-oxoethyl)benzonitrile. MS m/z: 182 (M+1)+.
Name
4-(2,3-dihydroxypropyl)-2,6-difluorobenzonitrile
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
[Compound]
Name
NaIO4
Quantity
754 mg
Type
reactant
Reaction Step Two

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